Cas no 100280-15-7 (Benzenamine,2-methyl-4-[(1,1,2,2-tetrafluoroethyl)thio]-)

Benzenamine,2-methyl-4-[(1,1,2,2-tetrafluoroethyl)thio]- structure
100280-15-7 structure
Product Name:Benzenamine,2-methyl-4-[(1,1,2,2-tetrafluoroethyl)thio]-
CAS No:100280-15-7
MF:C9H9F4NS
MW:239.233074903488
CID:158969
PubChem ID:180812
Update Time:2025-04-19

Benzenamine,2-methyl-4-[(1,1,2,2-tetrafluoroethyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,2-methyl-4-[(1,1,2,2-tetrafluoroethyl)thio]-
    • 2-methyl-4-(1,1,2,2-tetrafluoroethylsulfanyl)aniline
    • JMEM, Joklik's modification with Earle's Salts and L-glutamine. Without calcium chloride and sodium bicarbonate.
    • Benzenamine, 2-methyl-4-[(1,1,2,2-tetrafluoroethyl)thio]-
    • 100280-15-7
    • 2-Methyl-4-(1,1,2,2-tetrafluoroethylthio)aniline
    • DTXSID20143100
    • Inchi: 1S/C9H9F4NS/c1-5-4-6(2-3-7(5)14)15-9(12,13)8(10)11/h2-4,8H,14H2,1H3
    • InChI Key: JJDGAJONFHYOFS-UHFFFAOYSA-N
    • SMILES: S(C(C(F)F)(F)F)C1=CC=C(C(C)=C1)N

Computed Properties

  • Exact Mass: 239.03927
  • Monoisotopic Mass: 239.03918311g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 51.3Ų

Experimental Properties

  • PSA: 26.02
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